Cas no 152551-75-2 (1-4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl-2-hydroxy-1-pentanone)

• Product Name: 1-4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl-2-hydroxy-1-pentanone
• CAS No: 152551-75-2
• MF: C₁₉H₂₇N₅O₄
• MW: 389.44878411293
• CID: 1060131
• PubChem ID: 23765107
• Update Time: 2025-05-30

1-4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl-2-hydroxy-1-pentanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-2-hydroxy-1-pentanone
• 1-[4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-2-hydroxypentan-1-one
• Terazosin IMpurity J
• UNII-VWR691G79U
• 1-Pentanone, 1-(4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl)-2-hydroxy-
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-hydroxy-1-oxopentyl)piperazine; A 65297; (+/-)-1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-hydroxy-1-oxopentyl)piperazine; Terazosin EP Impurity J;
• 152551-75-2
• Terazosin hydrochloride dihydrate specified impurity J [EP]
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-hydroxy-1-oxopentyl)-, (+/-)-
• 1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)-4-((2RS)-2-hydroxypentanoyl)piperazine
• VWR691G79U
• A-65297
• Oprea1_005221
• TERAZOSIN HYDROCHLORIDE DIHYDRATE IMPURITY J [EP IMPURITY]
• Q27292051
• 1-(4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl)-2-hydroxypentan-1-one
• 1-4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl-2-hydroxy-1-pentanone

• Inchi： 1S/C19H27N5O4/c1-4-5-14(25)18(26)23-6-8-24(9-7-23)19-21-13-11-16(28-3)15(27-2)10-12(13)17(20)22-19/h10-11,14,25H,4-9H2,1-3H3,(H2,20,21,22)
• InChI Key： WHIHPZQGQNXDKE-UHFFFAOYSA-N
• SMILES： OC(CCC)C(N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1)=O

Computed Properties

• Exact Mass: 389.20630436g/mol
• Monoisotopic Mass: 389.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Additional information on 1-4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl-2-hydroxy-1-pentanone

Introduction to 1-4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl-2-hydroxy-1-pentanone (CAS No. 152551-75-2)

The compound 1-4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl-2-hydroxy-1-pentanone, identified by the CAS registry number 152551-75-2, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by the presence of a quinazoline ring system, which is a heterocyclic aromatic structure known for its versatility in drug design. The quinazoline moiety is further substituted with amino and methoxy groups, which contribute to its biological activity. The piperazine ring, another key component of this molecule, adds to its structural complexity and enhances its binding affinity to target proteins. Additionally, the hydroxy and ketone groups present in the pentanone chain play a crucial role in modulating the compound's pharmacokinetic properties.

Recent research has focused on understanding the pharmacological profile of this compound. Studies have demonstrated its potential as an inhibitor of certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The amino group on the quinazoline ring is believed to facilitate hydrogen bonding with the active site of these enzymes, thereby inhibiting their activity. Furthermore, the methoxy groups provide additional stabilization through hydrophobic interactions, enhancing the compound's bioavailability.

The synthesis of 1-4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl-2-hydroxy-1-pentanone involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to construct the molecule efficiently. These methods not only ensure high yields but also allow for fine-tuning of the compound's structure to optimize its pharmacological properties.

In terms of applications, this compound holds promise as a lead molecule for drug development. Its ability to target specific kinases makes it a candidate for anti-cancer therapies. Preclinical studies have shown that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating a favorable therapeutic index. Moreover, its hydroxyl group may facilitate prodrug activation, enabling targeted delivery to diseased tissues.

Despite its potential, challenges remain in translating this compound into clinical use. Issues such as scalability of synthesis and optimization of pharmacokinetic properties need to be addressed. Researchers are actively exploring strategies to enhance its solubility and stability without compromising its biological activity.

In conclusion, 1-4-(4-Amino-6,7-dimethoxy-2-qu